Cas no 51524-87-9 ((2,4,6-~2~H_3_)phenyl isocyanide)

• Product Name: (2,4,6-~2~H_3_)phenyl isocyanide
• CAS No: 51524-87-9
• MF: C₇H₅N
• MW: 106.139786481857
• CID: 1573097
• PubChem ID: 142852
• Update Time: 2025-04-21

(2,4,6-~2~H_3_)phenyl isocyanide Chemical and Physical Properties

Names and Identifiers

• (2,4,6-~2~H_3_)phenyl isocyanide
• 1,3,5-trideuterio-2-isocyanobenzene
• Isocyanobenzene-2,4,6-d3
• 51524-87-9
• DTXSID90199492
• Benzene-1,3,5-d3, 2-isocyano-

• Inchi： 1S/C7H5N/c1-8-7-5-3-2-4-6-7/h2-6H/i2D,5D,6D
• InChI Key： RCIBIGQXGCBBCT-UJESMPABSA-N
• SMILES： [N+](#[C-])C1C([2H])=CC([2H])=CC=1[2H]

Computed Properties

• Exact Mass: 106.061
• Monoisotopic Mass: 106.061
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 4.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives